Cas no 1823797-09-6 (tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate)

Tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate is a bicyclic amine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection in synthetic applications. The rigid azabicyclo[2.2.1]heptane scaffold provides structural constraint, making it valuable in medicinal chemistry for designing conformationally restricted pharmacophores. The aminomethyl moiety offers a versatile handle for further functionalization, enabling its use as a key intermediate in the synthesis of bioactive molecules. Its Boc-protected amine ensures compatibility with a wide range of reaction conditions, simplifying purification and handling. This compound is particularly useful in peptide mimetics and small-molecule drug discovery due to its balanced reactivity and steric properties.
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate structure
1823797-09-6 structure
Product Name:tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
CAS No:1823797-09-6
MF:C12H22N2O2
MW:226.315283298492
CID:5290387
PubChem ID:130135591
Update Time:2026-03-10

tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8(6-9)7-13/h8-10H,4-7,13H2,1-3H3
    • InChI Key: AUKSRRQPPIBRQT-UHFFFAOYSA-N
    • SMILES: C12N(C(OC(C)(C)C)=O)C(CC1)CC2CN

tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00799593-1g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 97%
1g
¥9478.0 2023-04-07
Enamine
EN300-1178891-0.05g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
0.05g
$289.0 2023-06-08
Enamine
EN300-1178891-0.1g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
0.1g
$431.0 2023-06-08
Enamine
EN300-1178891-0.25g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
0.25g
$615.0 2023-06-08
Enamine
EN300-1178891-0.5g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
0.5g
$969.0 2023-06-08
Enamine
EN300-1178891-1.0g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
1g
$1243.0 2023-06-08
Enamine
EN300-1178891-2.5g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
2.5g
$2434.0 2023-06-08
Enamine
EN300-1178891-5.0g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
5g
$3604.0 2023-06-08
Enamine
EN300-1178891-10.0g
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
10g
$5344.0 2023-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLLA061-100MG
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
1823797-09-6 95%
100MG
¥ 1,716.00 2023-04-14

Additional information on tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

Research Brief on tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6)

This research brief provides an overview of the latest advancements and applications of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6), a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The compound's unique bicyclic structure and functional groups make it a versatile building block for drug discovery.

Recent publications have demonstrated the utility of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate in the synthesis of sigma-1 receptor ligands, which are being investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate receptor activity has been validated through in vitro and in vivo studies, showing promising results in preclinical models. Additionally, its role in the synthesis of antiviral agents has been explored, with particular interest in its application against RNA viruses.

Methodologically, the synthesis and characterization of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate have been refined to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity. Recent optimizations in the synthetic pathway have reduced production costs and environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, studies have reported that derivatives of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate exhibit significant binding affinity to target proteins, as evidenced by molecular docking simulations and binding assays. These findings underscore the compound's potential as a scaffold for designing new drugs with enhanced efficacy and reduced side effects. Furthermore, pharmacokinetic studies have shown favorable absorption and distribution profiles, making it a viable candidate for further development.

Looking ahead, ongoing research aims to explore the broader applications of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate in drug discovery, including its potential use in combination therapies and targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and proven biological activity position it as a valuable asset in the quest for innovative treatments.

In conclusion, tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6) continues to be a focal point in chemical biology and medicinal chemistry research. Its applications in neurodegenerative disease therapeutics and antiviral drug development highlight its importance in addressing unmet medical needs. Future studies will likely expand its utility, paving the way for new breakthroughs in the field.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.